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The construction of the Pourbaix diagram for vanadium is based on the thermodynamic data

for the various chemical and electrochemical reactions that can occur in the V-H₂O system.

These reactions fall into three main categories: redox reactions (electron transfer), acid-base

reactions (proton transfer), and precipitation/dissolution reactions. The following tables

summarize the key equilibria, which are essential for constructing and interpreting the Pourbaix

diagram for aqueous vanadium species.

Redox Equilibria
Redox reactions are dependent on the electrochemical potential. The equilibrium lines for these

reactions are horizontal on a Pourbaix diagram if they do not involve H⁺ or OH⁻ ions, and

sloped if they do. The equations are typically written as reductions.
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Reaction
Standard Potential (E⁰,
Volts)

Nernst Equation (at 25 °C)

V³⁺ + e⁻ ⇌ V²⁺ -0.255
E = -0.255 + 0.0591

log([V³⁺]/[V²⁺])

VO²⁺ + 2H⁺ + e⁻ ⇌ V³⁺ + H₂O +0.337
E = 0.337 - 0.1182 pH +

0.0591 log([VO²⁺]/[V³⁺])

VO₂⁺ + 2H⁺ + e⁻ ⇌ VO²⁺ +

H₂O
+1.000

E = 1.000 - 0.1182 pH +

0.0591 log([VO₂⁺]/[VO²⁺])

V₂O₅(s) + 6H⁺ + 2e⁻ ⇌ 2VO²⁺

+ 3H₂O
+0.663

E = 0.663 - 0.1773 pH - 0.0591

log([VO²⁺])

2VO²⁺ + 3H₂O + 2e⁻ ⇌

V₂O₃(s) + 4H⁺
+0.137

E = 0.137 - 0.1182 pH - 0.0591

log([VO²⁺])

Hydrolysis (Acid-Base) Equilibria
Hydrolysis reactions are dependent on pH and are represented by vertical lines on a Pourbaix

diagram. These reactions describe the interaction of dissolved vanadium ions with water to

form various hydroxy complexes and polyvanadates. The speciation of vanadate, in particular,

is complex and concentration-dependent.[4][5]
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Reaction pKa or log K

V³⁺ + H₂O ⇌ VOH²⁺ + H⁺ 2.47[6][7][8][9]

VO²⁺ + H₂O ⇌ VO(OH)⁺ + H⁺ 5.30[10]

2VO²⁺ + 2H₂O ⇌ (VO)₂(OH)₂²⁺ + 2H⁺ 6.71[10]

VO₂⁺ + H₂O ⇌ HVO₃ + H⁺ 3.06[6][7][8][9]

HVO₃ ⇌ VO₃⁻ + H⁺ ~3.8

10VO₂⁺ + 8H₂O ⇌ H₂V₁₀O₂₈⁴⁻ + 14H⁺ -

H₂V₁₀O₂₈⁴⁻ ⇌ HV₁₀O₂₈⁵⁻ + H⁺ 6.0

HV₁₀O₂₈⁵⁻ ⇌ V₁₀O₂₈⁶⁻ + H⁺ 8.5

VO₄³⁻ + H⁺ ⇌ HVO₄²⁻ 13.0

HVO₄²⁻ + H⁺ ⇌ H₂VO₄⁻ 8.2

H₂VO₄⁻ + H⁺ ⇌ H₃VO₄ 3.8

Precipitation/Dissolution Equilibria
These equilibria are also pH-dependent and are represented by vertical or sloped lines,

depending on the specific reaction. They define the boundaries between solid phases and

dissolved species. The solubility of vanadium oxides is generally low.[11][12][13][14]

Reaction
Solubility Product (Ksp) or Equilibrium
Constant (K)

V₂O₅(s) + 2H⁺ ⇌ 2VO₂⁺ + H₂O log K ≈ 3.5

V₂O₅(s) + H₂O ⇌ 2HVO₃ log K ≈ -3.2

V₂O₃(s) + 2H⁺ ⇌ 2V³⁺ + 3H₂O -

VO₂(s) + 2H⁺ ⇌ VO²⁺ + H₂O -
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Experimental Protocols for the Determination of a
Pourbaix Diagram
The experimental determination of a Pourbaix diagram involves a series of electrochemical and

analytical measurements to identify the stable vanadium species and the boundaries between

them at various pH and potential values.

Materials and Equipment
Vanadium Salt: A high-purity vanadium salt (e.g., VOSO₄, VCl₃, NaVO₃) to prepare the

aqueous solutions.

Electrochemical Cell: A three-electrode cell consisting of a working electrode (e.g., platinum

or glassy carbon), a reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode -

SCE), and a counter electrode (e.g., platinum wire).

Potentiostat/Galvanostat: To control the potential of the working electrode and measure the

resulting current.

pH Meter and Electrode: For accurate measurement of the solution pH.

Inert Gas: Nitrogen or Argon to deaerate the solutions and prevent oxidation by atmospheric

oxygen.

Spectrophotometer (UV-Vis): To identify and quantify the different vanadium species in

solution based on their characteristic absorption spectra.

Buffers and Reagents: A range of buffer solutions or acids (e.g., H₂SO₄, HClO₄) and bases

(e.g., NaOH) to adjust the pH.

Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15692582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Electrochemical Measurements

Species Identification

Data Compilation

Prepare stock solution
of vanadium salt

Adjust pH to a
specific value

Deaerate with
inert gas

Assemble 3-electrode cell

Apply a range of potentials
(Potentiostatic control)

Record steady-state currentWithdraw aliquot of solution

Plot potential vs. pH

Analyze with UV-Vis
spectrophotometry

Identify predominant
vanadium species

Identify phase boundaries

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15692582/docs?utm_src=pdf-body-img#data-presentation-quantitative-equilibria-in-the-vanadium-water-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15692582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pub.iapchem.org [pub.iapchem.org]

2. Pourbaix diagram - Wikipedia [en.wikipedia.org]

3. chem.libretexts.org [chem.libretexts.org]

4. Speciation of Vanadium - Metal Toxicology Handbook [ebrary.net]

5. researchgate.net [researchgate.net]

6. [1609.03463] Structure, hydrolysis and diffusion of aqueous vanadium ions from Car-
Parrinello molecular dynamics [arxiv.org]

7. researchgate.net [researchgate.net]

8. pubs.aip.org [pubs.aip.org]

9. researchgate.net [researchgate.net]

10. cost-nectar.eu [cost-nectar.eu]

11. env.go.jp [env.go.jp]

12. Vanadium Oxide V2O5 - ESPI Metals [espimetals.com]

13. Vanadium oxide (V2O5) | V2O5 | CID 14814 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Data Presentation: Quantitative Equilibria in the
Vanadium-Water System]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15692582/docs#data-presentation-quantitative-
equilibria-in-the-vanadium-water-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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